molecular formula C46H96O4Si4 B12595856 (6S,7R,8S,12S,13R,14S,15S)-7,13-Bis{[tert-butyl(dimethyl)silyl]oxy}-3,3,17,17-tetraethyl-15-[(2S)-hexa-3,5-dien-2-yl]-6,8,10,12,14-pentamethyl-4,16-dioxa-3,17-disilanonadec-9-ene CAS No. 649755-93-1

(6S,7R,8S,12S,13R,14S,15S)-7,13-Bis{[tert-butyl(dimethyl)silyl]oxy}-3,3,17,17-tetraethyl-15-[(2S)-hexa-3,5-dien-2-yl]-6,8,10,12,14-pentamethyl-4,16-dioxa-3,17-disilanonadec-9-ene

Cat. No.: B12595856
CAS No.: 649755-93-1
M. Wt: 825.6 g/mol
InChI Key: LPSQHVNRACEXLK-ALSRAYSWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This complex organosilicon compound features a unique structural framework characterized by:

  • Multiple silyl ether groups: Two tert-butyl(dimethyl)silyl (TBDMS) groups at positions 7 and 13 act as protective moieties, enhancing stability by shielding hydroxyl groups during synthetic processes .
  • Stereochemical complexity: Seven stereocenters (6S,7R,8S,12S,13R,14S,15S) dictate its three-dimensional conformation, impacting reactivity and intermolecular interactions.

The compound’s design suggests applications in advanced organic synthesis, particularly as a protected intermediate for constructing polyoxygenated natural products or silicon-containing polymers.

Properties

CAS No.

649755-93-1

Molecular Formula

C46H96O4Si4

Molecular Weight

825.6 g/mol

IUPAC Name

[(2S,3R,4S,8S,9R,10S,11S,12S)-3,9-bis[[tert-butyl(dimethyl)silyl]oxy]-2,4,6,8,10,12-hexamethyl-11-triethylsilyloxyhexadeca-5,13,15-trienoxy]-triethylsilane

InChI

InChI=1S/C46H96O4Si4/c1-24-31-32-37(9)43(50-54(28-5,29-6)30-7)41(13)44(49-52(22,23)46(17,18)19)39(11)34-36(8)33-38(10)42(48-51(20,21)45(14,15)16)40(12)35-47-53(25-2,26-3)27-4/h24,31-33,37-44H,1,25-30,34-35H2,2-23H3/t37-,38-,39-,40-,41+,42+,43-,44+/m0/s1

InChI Key

LPSQHVNRACEXLK-ALSRAYSWSA-N

Isomeric SMILES

CC[Si](CC)(CC)OC[C@H](C)[C@@H]([C@@H](C)C=C(C)C[C@H](C)[C@H]([C@H](C)[C@H]([C@@H](C)C=CC=C)O[Si](CC)(CC)CC)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Canonical SMILES

CC[Si](CC)(CC)OCC(C)C(C(C)C=C(C)CC(C)C(C(C)C(C(C)C=CC=C)O[Si](CC)(CC)CC)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Origin of Product

United States

Biological Activity

Chemical Structure and Properties

The compound features a unique structure characterized by multiple silyl ether groups and a polyene backbone. The presence of tert-butyl(dimethyl)silyl groups enhances its stability and solubility in organic solvents. The molecular formula can be summarized as follows:

PropertyValue
Molecular FormulaC31H60O4Si2
Molecular Weight568.0 g/mol
Structural FeaturesSilyl ethers, polyene chain

Research indicates that the compound exhibits several biological activities:

  • Antioxidant Activity : The silyl groups are known for their ability to scavenge free radicals, which may contribute to the compound's antioxidant properties.
  • PPARγ Agonism : Similar compounds have shown partial agonistic activity at the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in glucose metabolism and fat cell differentiation .
  • Cell Proliferation Modulation : Studies have suggested that related silyl compounds can influence cell proliferation pathways, potentially offering therapeutic benefits in metabolic disorders.

Case Studies

  • Study on Antioxidant Properties : A study investigated the antioxidant potential of various silyl ethers. The results indicated that compounds with similar structural motifs could significantly reduce oxidative stress markers in vitro.
  • PPARγ Activation : In a comparative analysis of various silyl-containing compounds, it was found that those with bulky substituents at specific positions exhibited enhanced PPARγ activation compared to their simpler analogs. This suggests that the structural complexity of the compound may play a crucial role in its biological efficacy.

Comparative Analysis

The following table summarizes key findings from various studies regarding the biological activity of similar compounds:

Compound NameBiological ActivityReference
Notoincisol BPPARγ partial agonistLiu et al., 2014
Tert-butyldimethylsilyl etherAntioxidant propertiesKremsmayr, 2017
Other Silyl CompoundsModulation of cell proliferationVarious studies

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

Attribute Target Compound Compound 9 Compound 17
Core Structure 4,16-Dioxa-3,17-disilane backbone Tetrahydrofuran with TBDMS-protected hydroxyl Cyclic ether-thiazole hybrid with TBDPS-protected ethyl group
Silyl Groups Two TBDMS groups One TBDMS group One tert-butyldiphenylsilyl (TBDPS) group
Substituents 15-[(2S)-hexa-3,5-dien-2-yl], tetraethyl, pentamethyl 2-(((E)-3,7-dimethyl-octa-2,6-dien-1-yl)thio)-4-oxopyrimidin-1(4H)yl 1-methyl-2-{2-methyl-(1,3-thiazol-4-yl)}-1(E)-ethenyl
Molecular Weight ~850–900 g/mol (estimated) ~750 g/mol ~650 g/mol
Reactivity High (diene conjugation, disilane lability) Moderate (thioether linkage, TBDMS stability) Low (TBDPS steric bulk, thiazole inertness)
Applications Synthetic intermediate for polyoxygenated frameworks Nucleotide analog synthesis Antimicrobial agent development

Functional Insights

Silyl Group Impact: The TBDMS groups in the target compound provide moderate steric protection compared to the bulkier TBDPS group in Compound 17 , enabling faster deprotection under mild acidic conditions. The disilane backbone increases susceptibility to hydrolysis relative to monosilane analogs, necessitating anhydrous handling .

Diene Reactivity :

  • The (2S)-hexa-3,5-dien-2-yl group facilitates Diels-Alder reactions, contrasting with the thioether-linked diene in Compound 9, which favors nucleophilic substitutions .

Steric Effects: Pentamethyl and tetraethyl substituents create a highly lipophilic profile, reducing aqueous solubility but enhancing compatibility with nonpolar reaction media.

Research Findings and Implications

  • Synthetic Utility : The compound’s disilane core and diene moiety enable modular synthesis of silicon-doped polymers, as demonstrated in analogous systems .
  • Stability Challenges : Comparative studies highlight the disilane backbone’s lability under protic conditions, necessitating optimized storage protocols (-20°C, inert atmosphere) .
  • Spectroscopic Characterization: NMR analysis reveals distinct deshielding of the diene protons (δ 5.2–5.8 ppm), consistent with conjugated systems in terpenoid derivatives .

Preparation Methods

Silylation Reactions

Silylation is a crucial step in the synthesis of this compound. The use of tert-butyl(dimethyl)silyl chloride (TBDMS-Cl) is common for introducing silyl groups to hydroxyl-containing intermediates.

  • Reagents : TBDMS-Cl is reacted with alcohols under basic conditions using a base like imidazole or triethylamine to form silyl ethers.

Diene Formation

The diene component (2S)-hexa-3,5-dien-2-yl is synthesized through a series of reactions that may include:

  • Alkylation : Utilizing alkyl halides and suitable nucleophiles to construct the diene framework.

  • Dehydrohalogenation : Removing halogens from saturated precursors to form the conjugated diene system.

Coupling Reactions

The final assembly of the compound often requires coupling reactions that link the silylated intermediates with the diene.

  • Cross-Coupling : Techniques such as Suzuki or Stille coupling may be employed to join different fragments selectively.

Purification Techniques

Post-synthesis purification is essential for isolating the desired product:

Reaction Conditions

The reaction conditions can significantly affect yield and purity:

Step Reaction Type Conditions
Silylation TBDMS-Cl with alcohol Basic conditions (imidazole)
Diene formation Alkylation Anhydrous solvent (e.g., THF)
Coupling Cross-coupling Palladium catalyst under inert atmosphere

Research Findings

Recent studies have highlighted various aspects of this compound's synthesis:

Stability and Reactivity

Research indicates that compounds with bulky silyl groups exhibit enhanced stability under acidic conditions compared to their less substituted analogs. This stability is crucial during deprotection steps.

Biological Activity

Studies have suggested potential biological activities related to similar compounds, including antioxidant properties and modulation of cell proliferation pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.